Cas no 1072-83-9 (2-Acetylpyrrole)

2-Acetylpyrrole structure
2-Acetylpyrrole structure
Product Name:2-Acetylpyrrole
CAS No:1072-83-9
MF:C6H7NO
MW:109.125881433487
MDL:MFCD00005220
CID:40640
PubChem ID:14079
Update Time:2025-04-18

2-Acetylpyrrole Chemical and Physical Properties

Names and Identifiers

    • 1-(1H-Pyrrol-2-yl)ethanone
    • 2-Acetopyrrole
    • 2-Pyrrolyl methyl ketone
    • Ethanone, 1-(1H-pyrrol-2-yl)-
    • Methyl 2-pyrrolyl ketone
    • 2-Acetylpyrrole
    • 1-(1H-PYRROL-2-YL)ETHAN-1-ONE
    • 1-(1H-Pyrrol-2-yl)ethan-1-one, tech
    • 1-(1H-Pyrrole-2-yl)ethanone
    • Acetopyrrole
    • Methyl 2-pyrrole ketone
    • FEMA 3202
    • FEMA NUMBER 3202
    • ACETYL-2 PYRROLE
    • Pyrrole, 2-acetyl
    • ACETYLPYRROLE, 2-
    • 2-Acetyl-1H-pyrrole
    • 2-Acetylpyrrole,99%
    • 2-ACETYLPYRROLE 99%
    • 2‐Acetylpyrrole
    • 2-Acetyl pyrrole
    • 2-Acetyl-1H-indole
    • MDL： MFCD00005220
    • Inchi： 1S/C6H7NO/c1-5(8)6-3-2-4-7-6/h2-4,7H,1H3
    • InChI Key： IGJQUJNPMOYEJY-UHFFFAOYSA-N
    • SMILES： CC(C1NC=CC=1)=O
    • BRN： 1882

Computed Properties

  • Exact Mass: 109.05300
  • Monoisotopic Mass: 109.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: nothing
  • Topological Polar Surface Area: 32.9A^2

Experimental Properties

  • Color/Form: Monoclinic acicular crystals.
  • Density: 1.1143 (rough estimate)
  • Melting Point: 88-93 °C (lit.)
  • Boiling Point: 220 °C(lit.)
  • Flash Point: 220℃
  • Refractive Index: 1.5040 (estimate)
  • PSA: 32.86000
  • LogP: 1.21730
  • FEMA: 3202
  • Solubility: Soluble in water, ethanol and diethyl ether.

2-Acetylpyrrole Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302,H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-37/38
  • Safety Instruction： S37/39-S26-S24/25
  • RTECS：OB5970000
  • Hazardous Material Identification： Xn
  • Safety Term：S24/25
  • Risk Phrases：R22
  • TSCA：Yes
  • Storage Condition：Sealed in dry,Room Temperature

2-Acetylpyrrole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Acetylpyrrole Pricemore >>

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2-Acetylpyrrole Production Method

2-Acetylpyrrole Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:1072-83-9)2-Acetylpyrrole
Order Number:1659230;sfd17034
Stock Status:in Stock
Quantity:Company Customization/200kg
Purity:98%/99.9%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
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Amadis Chemical Company Limited
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(CAS:1072-83-9)2-Acetylpyrrole
Order Number:A895652
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:52
Price ($):265.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:1072-83-9)2-乙酰吡咯
Order Number:LE1659230;LE11540;LE3753
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Quantity:25KG,200KG,1000KG
Purity:99%
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(CAS:1072-83-9)
Order Number:SFD1946
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:03
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Email:sales1@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:1072-83-9)2-Acetylpyrrole
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Purity:98%/99.9%
Quantity:Company Customization/200kg
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:1072-83-9)2-Acetylpyrrole
A895652
Purity:99%
Quantity:500g
Price ($):265.0
Email